Cas no 147057-10-1 (Phosphonic acid,P-[[(1R)-2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy]methyl]-)
147057-10-1 structure
Product Name:Phosphonic acid,P-[[(1R)-2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy]methyl]-
CAS No:147057-10-1
MF:C9H15N6O4P
MW:302.226961374283
CID:157561
PubChem ID:461307
Update Time:2025-04-19
Phosphonic acid,P-[[(1R)-2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-[[(1R)-2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy]methyl]-
- (R)-9-(2-Phosphonomethoxypropyl)-2,6-diaminopurine
- {[2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy]methyl}phosphonic acid
- Phosphonic acid, (((1R)-2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy)methyl)-
- Phosphonic acid, ((2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy)methyl)-, (R)-
- (((1R)-2-(2,6-Diamino-9H-purin-9-yl)-1-methylethoxy)methyl)phosphonic acid
- PHOSPHONIC ACID, P-(((1R)-2-(2,6-DIAMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-
- 147057-10-1
- SCHEMBL173030
- CHEMBL482690
- Pmpdap, (R)-
- (((1R)-2-(2,6-Diamino-9H-purin-9-yl)-1-methylethoxy)methyl)phosphonic acid
- UNII-2VTO27AMO7
- 2VTO27AMO7
- [(2R)-1-(2,6-diaminopurin-9-yl)propan-2-yl]oxymethylphosphonic acid
- DTXSID00933021
- (R)-PMPDAP
- [(1R)-2-(2,6-diaminopurin-9-yl)-1-methyl-ethoxy]methylphosphonic acid
- (R)-9-(2-Phosphonylmethoxypropyl)-2,6-diaminopurine
- ({[1-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)propan-2-yl]oxy}methyl)phosphonic acid
-
- Inchi: 1S/C9H15N6O4P/c1-5(19-4-20(16,17)18)2-15-3-12-6-7(10)13-9(11)14-8(6)15/h3,5H,2,4H2,1H3,(H2,16,17,18)(H4,10,11,13,14)/t5-/m1/s1
- InChI Key: LWEKFDHXJHJYGB-RXMQYKEDSA-N
- SMILES: P(CO[C@H](C)CN1C=NC2=C(N)N=C(N)N=C12)(=O)(O)O
Computed Properties
- Exact Mass: 302.08945
- Monoisotopic Mass: 302.08923998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 162Ų
Experimental Properties
- PSA: 162.4
Phosphonic acid,P-[[(1R)-2-(2,6-diamino-9H-purin-9-yl)-1-methylethoxy]methyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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